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Compound of Interest

Compound Name: 2-Ethoxy-5-iodobenzylamine

CAS No.: 1498415-40-9

Cat. No.: B1406078

Get Quote

Executive Summary & Compound Positioning
2-Ethoxy-5-iodobenzylamine represents a distinct class of lipophilic primary amines. Unlike

the generic substrate benzylamine, the addition of the 2-ethoxy (steric/electronic modulation)

and 5-iodo (halogen bonding/lipophilicity) groups significantly alters its interaction landscape.

In drug discovery, this scaffold is critical for two primary applications:

Selectivity Probing of Amine Oxidases: Distinguishing between Semicarbazide-Sensitive

Amine Oxidase (SSAO/VAP-1)—a target for inflammation and diabetes—and the off-target

Monoamine Oxidase B (MAO-B).

Radiotracer Development: The 5-iodo position serves as a "cold" standard for

or

SPECT/PET tracers used to image sites of inflammation (VAP-1 expression).
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This guide details the protocols to validate its selectivity profile, comparing it against standard

substrates and inhibitors to establish its utility as a high-fidelity chemical probe.

Comparative Performance Analysis
To objectively assess 2-Ethoxy-5-iodobenzylamine, we compare it against three industry-

standard benchmarks: Benzylamine (Generic Substrate), Selegiline (MAO-B Selective

Inhibitor), and LJP-1207 (Representative SSAO Inhibitor).

Table 1: Comparative Selectivity & Physicochemical
Profile

Feature
2-Ethoxy-5-

iodobenzylamin

e

Benzylamine

(Generic)
Selegiline

(MAO-B Ref)
LJP-1207

(SSAO Ref)

Primary Target
SSAO/VAP-1

(High Affinity)

SSAO & MAO-B

(Non-selective)
MAO-B SSAO/VAP-1

Mechanism

Substrate /

Competitive

Inhibitor*

Rapid Turnover

Substrate

Irreversible

Inhibitor

Reversible

Inhibitor

Lipophilicity

(cLogP)
High (~3.2) Low (~1.1) Moderate (~2.8) Moderate

MAO-B Cross-

Reactivity

Low to Moderate

(Steric hindrance

at 2-pos)

High
Very High

(Target)
Low

Metabolic

Stability

Moderate (Iodine

blocks para-

oxidation)

Low (Rapid

oxidation)
Moderate High

Key Utility

Imaging Probe /

Selectivity

Scaffold

General Enzyme

Activity Assay

CNS

Therapeutics

Anti-

inflammatory

Drug Dev

*Note: The 5-iodo group often transitions benzylamines from fast substrates to slow substrates

or competitive inhibitors due to tighter binding kinetics in the hydrophobic pocket of SSAO.
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Experimental Protocols for Cross-Reactivity
Profiling
To validate the specificity of 2-Ethoxy-5-iodobenzylamine, a rigid screening cascade is

required.

Protocol A: Differential Amine Oxidase Profiling
(Fluorometric)
Objective: Quantify the selectivity ratio between SSAO/VAP-1 and MAO-B. Principle: Amplex

Red coupled assay detecting

release during amine oxidation.

Materials:

Recombinant Human SSAO/VAP-1 (CHO cell expressed).

Recombinant Human MAO-B (Baculovirus expressed).

Substrate: 2-Ethoxy-5-iodobenzylamine (Test) vs. Benzylamine (Control).

Inhibitors: Semicarbazide (SSAO-specific) and Pargyline (MAO-specific) for background

subtraction.

Workflow:

Enzyme Prep: Dilute enzymes to 10 µg/mL in Phosphate Buffer (pH 7.4).

Incubation: Add Test Compound (0.1 nM – 100 µM) to enzyme wells.

Reaction Start: Add Amplex Red (50 µM) + HRP (0.1 U/mL).

Kinetics: Measure fluorescence (Ex 530nm / Em 590nm) for 30 mins at 37°C.

Data Analysis: Determine
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and

. A high affinity (

) combined with low turnover (

) indicates potential as a tight-binding inhibitor or imaging vector.

Protocol B: GPCR & Transporter Off-Target Screen
Objective: Ensure the "benzylamine" core does not cross-react with CNS targets

(Serotonin/Dopamine receptors), a common risk for functionalized

phenethylamines/benzylamines.

Key Targets to Screen:

5-HT2A / 5-HT2B: Risk of hallucinogenic or valvulopathic effects.

DAT / SERT: Dopamine/Serotonin Transporters.

Sigma Receptors (

): Common off-targets for iodinated aromatics.

Method: Radioligand Binding Assay (Competition).

Criterion: >50% inhibition at 10 µM triggers

determination.

Expectation: The 2-ethoxy group provides steric bulk that typically reduces affinity for 5-HT

receptors compared to 2,5-dimethoxy analogs (e.g., 2C-I derivatives), improving peripheral

selectivity.

Strategic Visualization: The Profiling Cascade
The following diagram illustrates the logical flow for validating 2-Ethoxy-5-iodobenzylamine,

ensuring "Go/No-Go" decisions are based on cross-reactivity thresholds.
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Caption: Figure 1. Sequential screening cascade for validating halogenated benzylamine

probes. Critical decision gates prioritize SSAO selectivity over MAO isoforms before assessing

CNS safety.

Technical Insights & Troubleshooting
The "Iodine Effect" in Profiling
The 5-iodo substituent is not merely structural; it introduces specific experimental behaviors:

Solubility: The iodine atom significantly increases lipophilicity (

value). Action: Ensure DMSO stock solutions are fully solubilized; avoid aqueous crash-out
in buffer >100 µM.

Non-Specific Binding (NSB): Iodinated compounds are prone to high NSB in plasticware.

Action: Use low-binding plates and include 0.01% BSA or Tween-20 in assay buffers.

Photostability: Aryl iodides can be light-sensitive. Action: Perform assays in amber tubes or

low-light conditions to prevent de-iodination.

Mechanism of Action Verification
To distinguish whether 2-Ethoxy-5-iodobenzylamine acts as a substrate or inhibitor:

Pre-incubate enzyme + compound for 30 mins.

Trigger reaction with a known substrate (e.g., Benzylamine).

If activity decreases with pre-incubation, it suggests irreversible/tight-binding inhibition.

If it produces

on its own (without another substrate), it is a substrate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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